Cas no 21978-65-4 (1,2,4-Oxadiazolidin-5-one,2,3,4-triphenyl-)

• Product Name: 1,2,4-Oxadiazolidin-5-one,2,3,4-triphenyl-
• CAS No: 21978-65-4
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• CID: 290928
• PubChem ID: 266002
• Update Time: 2025-04-19

1,2,4-Oxadiazolidin-5-one,2,3,4-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazolidin-5-one,2,3,4-triphenyl-
• 2,3,4-triphenyl-1,2,4-oxadiazolidin-5-one
• 2,3,4-triphenyl-[1,2,4]oxadiazolidin-5-one
• 2,3,4-Triphenyl-1,2,4-oxadiazolidin-5-on
• 2,3,4-Triphenyl-1,2,4-oxadiazolidon-5
• AC1L6F6S
• AC1Q6MQV
• CTK4E8100
• NSC102889
• STOCK3S-90225
• SureCN3868478
• NSC-102889
• AKOS000478391
• AKOS025278227
• NSC 102889
• 21978-65-4
• SCHEMBL3868478

• Inchi： 1S/C20H16N2O2/c23-20-21(17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)22(24-20)18-14-8-3-9-15-18/h1-15,19H
• InChI Key： HAPZNYGVYRMXGW-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=CC=2)C(C2C=CC=CC=2)N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 316.12128
• Monoisotopic Mass: 316.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 442°Cat760mmHg
• Flash Point: 221.1°C
• Refractive Index: 1.649
• PSA: 32.78
• LogP: 4.89360